Cas no 1824236-19-2 (2-Azidopentan-1-ol)

• Product Name: 2-Azidopentan-1-ol
• CAS No: 1824236-19-2
• MF: C₅H₁₁N₃O
• MW: 129.160340547562
• CID: 5823116
• PubChem ID: 130004509
• Update Time: 2025-06-15

2-Azidopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azidopentan-1-ol
• 1824236-19-2
• EN300-1843473
• 2-Azidopentan-1-ol

• Inchi： 1S/C5H11N3O/c1-2-3-5(4-9)7-8-6/h5,9H,2-4H2,1H3
• InChI Key： PYCYATSNYNMIHK-UHFFFAOYSA-N
• SMILES： OCC(CCC)N=[N+]=[N-]

Computed Properties

• Exact Mass: 129.090211983g/mol
• Monoisotopic Mass: 129.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 34.6Ų

Additional information on 2-Azidopentan-1-ol

Recent Advances in the Study of 2-Azidopentan-1-ol (CAS: 1824236-19-2) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 2-Azidopentan-1-ol (CAS: 1824236-19-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in click chemistry, drug discovery, and bioconjugation. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthetic utility, biological relevance, and potential therapeutic applications.

Recent studies have demonstrated the efficacy of 2-Azidopentan-1-ol as a key intermediate in the synthesis of bioactive molecules. Its azide functional group enables efficient participation in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, a cornerstone of click chemistry. Researchers have successfully utilized this property to develop novel drug candidates and bioconjugates with enhanced specificity and reduced off-target effects. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of 2-Azidopentan-1-ol in the synthesis of a new class of antiviral agents targeting RNA-dependent RNA polymerases.

In addition to its role in drug discovery, 2-Azidopentan-1-ol has shown promise in the field of chemical biology as a tool for protein labeling and modification. A recent preprint on bioRxiv detailed its application in the site-specific modification of antibodies, enabling the development of next-generation antibody-drug conjugates (ADCs) with improved pharmacokinetic properties. The study highlighted the compound's ability to maintain antibody stability while facilitating efficient conjugation with cytotoxic payloads.

From a safety and pharmacokinetic perspective, preliminary in vitro and in vivo studies have indicated that 2-Azidopentan-1-ol exhibits favorable metabolic stability and low cytotoxicity. However, researchers caution that further toxicological assessments are necessary before clinical translation. A 2024 review in Chemical Research in Toxicology emphasized the need for comprehensive studies on the compound's long-term effects and potential immunogenicity when used in bioconjugation applications.

The synthetic accessibility of 2-Azidopentan-1-ol has also been a subject of recent optimization efforts. A team at MIT developed a novel, scalable synthesis route that reduces production costs by 40% while maintaining high purity (>99%). This advancement, published in Organic Process Research & Development, is expected to facilitate broader adoption of the compound in both academic and industrial settings.

Looking ahead, researchers anticipate that 2-Azidopentan-1-ol will play an increasingly important role in the development of targeted therapies and diagnostic tools. Its unique combination of chemical reactivity and biological compatibility makes it particularly valuable for emerging fields such as theranostics and precision medicine. Ongoing clinical trials incorporating derivatives of this compound are expected to report preliminary results in late 2024, potentially opening new avenues for therapeutic intervention.